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Abstract
This technical guide provides a comprehensive overview of the core physicochemical

properties of 2,5-Dimethylphenol (CAS No: 95-87-4), a significant compound in various

industrial applications, including the synthesis of antioxidants and as an intermediate in the

production of pharmaceuticals like Gemfibrozil. This document collates essential quantitative

data, details standardized experimental protocols for their determination, and presents visual

representations of its synthesis and metabolic pathways. The information is intended to support

research, development, and quality control activities by providing a centralized and detailed

reference.

Introduction
2,5-Dimethylphenol, also known as p-Xylenol, is an aromatic organic compound and one of

the six isomers of dimethylphenol.[1] It is a colorless to off-white crystalline solid with a

characteristic phenolic odor.[1] Its versatile chemical nature makes it a valuable precursor in

the synthesis of a range of commercially important products, including antioxidants, resins, and

pharmaceuticals.[2] A thorough understanding of its physicochemical properties is paramount

for its effective use, handling, and for the development of new applications.
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Physicochemical Properties
The fundamental physicochemical properties of 2,5-Dimethylphenol are summarized in the

tables below. These values have been compiled from various sources and represent a

consensus of reported data.

Table 1: General and Physical Properties of 2,5-
Dimethylphenol

Property Value Source(s)

Molecular Formula C₈H₁₀O [3]

Molecular Weight 122.16 g/mol [3]

Appearance
Colorless to off-white

crystalline solid
[1]

Melting Point 71-77 °C [3][4][5][6]

Boiling Point 211-212 °C [4][5][7]

Density 0.971 g/mL at 25 °C (solid) [3][8]

Vapor Pressure 0.156 - 0.208 mmHg at 25 °C [3][9][10]

Refractive Index 1.5092 at 80 °C [3]

Table 2: Solubility and Partitioning Properties of 2,5-
Dimethylphenol
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Property Value Conditions Source(s)

Water Solubility 3.54 - 4.6 g/L 25 °C [3][4][9]

Solubility in Organic

Solvents

Soluble in ethanol,

ether, benzene, and

acetone

- [3][4][5][11]

pKa (Acid Dissociation

Constant)
10.22 - 10.41 25 °C [12][13]

logP (Octanol-Water

Partition Coefficient)
2.33 - [3][12]

Experimental Protocols for Property Determination
The following sections detail the standardized methodologies for determining the key

physicochemical properties of 2,5-Dimethylphenol, based on the OECD Guidelines for the

Testing of Chemicals. These protocols ensure data accuracy, reproducibility, and international

acceptance.

Melting Point/Melting Range (OECD Guideline 102)
The melting point is determined as the temperature at which the phase transition from solid to

liquid occurs at atmospheric pressure.

Principle: A small, representative sample of 2,5-Dimethylphenol is heated at a controlled

rate, and the temperatures at which melting begins and is complete are recorded.

Apparatus:

Capillary tube apparatus (liquid bath or metal block)

Kofler hot bar

Differential Scanning Calorimetry (DSC) or Differential Thermal Analysis (DTA)

Methodology (Capillary Tube Method):
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A small amount of finely powdered, dry 2,5-Dimethylphenol is packed into a capillary

tube to a height of 3-5 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a rapid rate until the temperature is about 10 °C below the

expected melting point.

The heating rate is then reduced to 1-2 °C per minute.

The temperature at which the first signs of melting are observed (the substance begins to

collapse and form a liquid phase) and the temperature at which the last solid particle

disappears are recorded to define the melting range.[9][12][14]

Boiling Point (OECD Guideline 103)
The boiling point is the temperature at which the vapor pressure of the liquid equals the

surrounding atmospheric pressure.

Principle: The temperature at which 2,5-Dimethylphenol boils under standard atmospheric

pressure is measured.

Apparatus:

Ebulliometer

Dynamic vapor pressure apparatus

Distillation apparatus

Differential Scanning Calorimetry (DSC) or Differential Thermal Analysis (DTA)

Methodology (Distillation Method):

A sample of 2,5-Dimethylphenol is placed in a distillation flask.

The flask is heated, and the temperature of the vapor is measured with a thermometer

placed at the level of the side-arm of the distillation head.
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The temperature is recorded when it remains constant during the distillation process. This

constant temperature is the boiling point.[4][8][10]

Density of Solids (OECD Guideline 109)
Density is the mass of a substance per unit volume.

Principle: The density of solid 2,5-Dimethylphenol is determined using a pycnometer or a

hydrostatic balance.

Apparatus:

Air comparison pycnometer

Hydrostatic balance

Methodology (Air Comparison Pycnometer):

The volume of a known mass of 2,5-Dimethylphenol is determined by measuring the

volume of air it displaces in the pycnometer.

The density is then calculated by dividing the mass of the sample by the determined

volume.[6][15][16][17]

Water Solubility (OECD Guideline 105)
Water solubility is the saturation mass concentration of a substance in water at a given

temperature.

Principle: A saturated solution of 2,5-Dimethylphenol in water is prepared, and the

concentration of the dissolved substance is determined analytically.

Apparatus:

Flask with a stirrer

Constant temperature bath

Analytical instrument for concentration measurement (e.g., HPLC, GC)
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Methodology (Flask Method):

An excess amount of 2,5-Dimethylphenol is added to a flask containing purified water.

The flask is agitated in a constant temperature bath (e.g., 25 °C) until equilibrium is

reached (typically 24-48 hours).

The solution is then filtered or centrifuged to remove undissolved solid.

The concentration of 2,5-Dimethylphenol in the clear aqueous phase is determined using

a suitable analytical method.[3][5][7][18]

pKa Determination (OECD Guideline 112)
The pKa is a measure of the acid strength of a compound. For a phenol, it represents the pH at

which the compound is 50% ionized.

Principle: The pKa is determined by measuring the pH of a solution containing known

concentrations of the ionized and unionized forms of 2,5-Dimethylphenol.

Apparatus:

pH meter and electrode

UV/Vis spectrophotometer or titration equipment

Methodology (Titration Method):

A known amount of 2,5-Dimethylphenol is dissolved in a suitable solvent (e.g., water or a

water/co-solvent mixture).

The solution is titrated with a standard solution of a strong base (e.g., NaOH).

The pH of the solution is monitored throughout the titration.

The pKa is the pH at the half-equivalence point of the titration curve.[19][20]
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Partition Coefficient (n-octanol/water) - logP (OECD
Guideline 107)
The logP value represents the ratio of the concentration of a compound in a mixture of two

immiscible phases, n-octanol and water, at equilibrium. It is a measure of the lipophilicity of a

compound.

Principle: 2,5-Dimethylphenol is dissolved in a mixture of n-octanol and water, the mixture

is shaken until equilibrium is reached, and the concentration of the compound in each phase

is determined.

Apparatus:

Separatory funnel or centrifuge tubes

Shaker

Analytical instrument for concentration measurement (e.g., HPLC, GC)

Methodology (Shake Flask Method):

A known amount of 2,5-Dimethylphenol is added to a mixture of pre-saturated n-octanol

and water in a separatory funnel.

The mixture is shaken vigorously for a set period and then allowed to stand for the phases

to separate completely. Centrifugation may be used to aid separation.

The concentration of 2,5-Dimethylphenol in both the n-octanol and water phases is

determined analytically.

The partition coefficient (P) is calculated as the ratio of the concentration in n-octanol to

the concentration in water. The logP is the base-10 logarithm of P.[21][22]

Synthesis and Metabolic Pathways
The following diagrams illustrate a representative synthesis workflow and a potential metabolic

pathway for 2,5-Dimethylphenol.
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Synthesis of 2,5-Dimethylphenol
A common industrial synthesis of 2,5-Dimethylphenol involves the sulfonation of p-xylene

followed by alkali fusion. A more recent method involves the diazotization of 2,5-

dimethylaniline.

Step 1: Diazotization

Step 2: Hydrolysis

2,5-Dimethylaniline

2,5-Dimethylbenzene
diazonium salt  0-5 °C

NaNO2, H2SO4

H2O, Heat

2,5-Dimethylphenol

Click to download full resolution via product page

Synthesis of 2,5-Dimethylphenol via Diazotization.

Metabolic Pathway of 2,5-Dimethylphenol
The biodegradation of dimethylphenols in microorganisms often involves hydroxylation and

subsequent ring cleavage. While the specific pathway for 2,5-Dimethylphenol can vary

between organisms, a plausible route involves initial oxidation to a catechol derivative.
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2,5-Dimethylphenol

3,6-Dimethylcatechol

Monooxygenase

2-Hydroxy-5-methyl-
muconic semialdehyde

Catechol 2,3-dioxygenase
(meta-cleavage)

Intermediates of
TCA Cycle

Further
Metabolism

Click to download full resolution via product page

Plausible metabolic pathway of 2,5-Dimethylphenol.

Conclusion
This technical guide has consolidated the key physicochemical properties of 2,5-
Dimethylphenol, provided standardized experimental protocols for their measurement, and

visualized relevant chemical pathways. The presented data and methodologies offer a valuable

resource for professionals in research and drug development, facilitating a deeper

understanding and more effective utilization of this important chemical compound. The

adherence to OECD guidelines ensures the reliability and international comparability of the

experimental data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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